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Compound of Interest

Compound Name: Isobutyl salicylate

Cat. No.: B1217168 Get Quote

An In-depth Technical Guide to Isobutyl
Salicylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of isobutyl salicylate, an organic

ester of salicylic acid. It details the compound's fundamental chemical and physical properties,

outlines a precise experimental protocol for its synthesis, and explores its current applications

and potential therapeutic activities. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals in drug development by consolidating key

technical data, methodologies, and a proposed mechanism of action for its anti-inflammatory

effects.

Core Properties of Isobutyl Salicylate
Isobutyl salicylate, the isobutyl ester of 2-hydroxybenzoic acid, is a colorless liquid

characterized by a distinct floral and herbaceous aroma. Its primary applications are in the

fragrance and cosmetics industries.
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The key physicochemical properties of isobutyl salicylate are summarized in the table below

for quick reference.

Property Value

CAS Number 87-19-4

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Appearance Colorless liquid

Boiling Point 259 °C

Purity >99.0% (GC)

Synthesis of Isobutyl Salicylate
The principal method for synthesizing isobutyl salicylate is through the Fischer esterification

of salicylic acid with isobutyl alcohol. The following experimental protocol is based on a method

utilizing a rare-earth solid superacid catalyst, which has been shown to produce a high yield of

the final product.

Experimental Protocol: Catalytic Esterification
This protocol describes the synthesis of isobutyl salicylate using a SO₄²⁻/TiO₂/La³⁺ catalyst.

Materials:

Salicylic acid (0.1 mol)

Isobutyl alcohol

Benzene (15 mL)

SO₄²⁻/TiO₂/La³⁺ catalyst (1.0 g)

Procedure:
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To a round-bottom flask, add 0.1 mol of salicylic acid and 1.0 g of the SO₄²⁻/TiO₂/La³⁺

catalyst.

Add isobutyl alcohol in a 3:1 molar ratio relative to salicylic acid.

Add 15 mL of benzene to the mixture, which will serve as a water-removing agent via

azeotropic distillation.

Set up the apparatus for reflux.

Heat the mixture and maintain a gentle reflux for a reaction time of 3.0 hours.

Upon completion of the reaction, allow the mixture to cool to room temperature.

The crude product can then be purified using standard techniques such as distillation or

column chromatography to yield isobutyl salicylate.

Under these optimized conditions, the reported yield of isobutyl salicylate is approximately

96.2%.[1]

Applications and Biological Activity
Isobutyl salicylate is predominantly used as a fragrance ingredient in perfumes, cosmetics,

and soaps due to its pleasant scent.[2] Beyond its aromatic applications, research into the

biological activity of salicylates suggests potential therapeutic uses.

Anti-inflammatory and Antimicrobial Potential
Salicylates, as a class of compounds, are known for their anti-inflammatory properties. The

mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes

and the modulation of inflammatory signaling pathways such as the nuclear factor-kappa B

(NF-κB) pathway.[3][4][5] While the parent compound, salicylic acid, and its well-known

derivative, acetylsalicylic acid (aspirin), are extensively studied in this regard, isobutyl
salicylate may also possess similar activities.

Some studies have also indicated that isobutyl salicylate may exhibit antimicrobial properties,

though further research is required to fully elucidate its efficacy and spectrum of activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9572314/
https://webofjournals.com/index.php/5/article/download/3185/3145/6200
https://pubmed.ncbi.nlm.nih.gov/8052854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC24409/
https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://www.benchchem.com/product/b1217168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Anti-inflammatory Signaling Pathway
The anti-inflammatory effects of salicylates are, in part, attributed to their ability to inhibit the

NF-κB signaling pathway. This pathway is a central regulator of the expression of numerous

genes involved in the inflammatory response. The following diagram illustrates a proposed

mechanism by which isobutyl salicylate, as a salicylate, may exert its anti-inflammatory

effects.

Proposed inhibition of the NF-κB pathway by isobutyl salicylate.

In this proposed pathway, an inflammatory stimulus activates the IKK complex, which then

phosphorylates IκB. This phosphorylation targets IκB for degradation by the proteasome,

releasing NF-κB to translocate to the nucleus. In the nucleus, NF-κB binds to DNA and

promotes the transcription of pro-inflammatory genes. It is hypothesized that isobutyl
salicylate, like other salicylates, may inhibit the IKK complex, thereby preventing the

degradation of IκB and keeping NF-κB sequestered in the cytoplasm, which ultimately reduces

the inflammatory response.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isobutyl salicylate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217168#isobutyl-salicylate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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